Cas no 1361841-94-2 (5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid
• CAS No: 1361841-94-2
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933328
• Update Time: 2025-10-29

5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid

• Inchi： 1S/C10H10ClF2NO2/c1-5-7(2-8(15)16)14-4-6(3-11)9(5)10(12)13/h4,10H,2-3H2,1H3,(H,15,16)
• InChI Key： ORQGYSILBLFCAC-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(CC(=O)O)C(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid

Introduction to 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid (CAS No. 1361841-94-2)

5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid (CAS No. 1361841-94-2) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents and as a valuable intermediate in the synthesis of complex molecules.

The chemical structure of 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid is composed of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and a methyl group, along with an acetic acid moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their unique properties and potential applications in drug discovery. The difluoromethyl group in 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid is particularly noteworthy, as it can significantly influence the pharmacokinetic and pharmacodynamic profiles of the molecule. Fluorination can enhance metabolic stability, improve solubility, and modulate receptor binding affinity, thereby optimizing the therapeutic potential of the compound.

The chloromethyl group in 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid provides additional reactivity and functionalization opportunities. This group can be readily converted into various other functionalities through standard chemical reactions, such as nucleophilic substitution or reduction. These transformations enable the synthesis of a wide range of derivatives, which can be screened for their biological activities and therapeutic effects.

The acetic acid moiety in 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid is another key feature that contributes to its utility in medicinal chemistry. Carboxylic acids are common functional groups in bioactive molecules and can participate in hydrogen bonding interactions with biological targets. This property makes the compound suitable for use as a building block in the design of drugs that target specific enzymes or receptors.

In terms of its biological activity, preliminary studies have shown that 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid exhibits promising anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of certain kinases involved in inflammatory signaling pathways, making it a potential lead compound for the development of new anti-inflammatory drugs. Additionally, its ability to disrupt cell proliferation and induce apoptosis in cancer cells suggests its potential as an anticancer agent.

The synthesis of 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the sequential functionalization of a pyridine scaffold through selective substitution reactions followed by carboxylation. These synthetic methods are scalable and can be adapted for large-scale production, making the compound accessible for further research and development.

Beyond its direct applications as a therapeutic agent, 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid also serves as an important intermediate in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones, thereby expanding its utility in drug discovery and development.

In conclusion, 5-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-acetic acid (CAS No. 1361841-94-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and design of new drugs targeting various diseases.